Cas no 1300582-52-8 (3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole structure
1300582-52-8 structure
Product Name:3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:1300582-52-8
MF:C15H20BNO2
MW:257.135804176331
MDL:MFCD09834859
CID:3163137
PubChem ID:53234611
Update Time:2025-04-21

3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 1H-Indole, 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-methyl-6-indoleboronic acid pinacol ester
    • P16046
    • SB14948
    • CS-0051249
    • AKOS028114798
    • 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • AS-53074
    • DB-194212
    • 3-Methyl-1H-indole-6-boronic acid pinacol ester
    • 1300582-52-8
    • MFCD09834859
    • SCHEMBL11000
    • 3-Methylindole-6-boronic Acid Pinacol Ester
    • SY032723
    • ZQHGLGIKGQGLEB-UHFFFAOYSA-N
    • MDL: MFCD09834859
    • Inchi: 1S/C15H20BNO2/c1-10-9-17-13-8-11(6-7-12(10)13)16-18-14(2,3)15(4,5)19-16/h6-9,17H,1-5H3
    • InChI Key: ZQHGLGIKGQGLEB-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=C3C(C)=CNC3=C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 257.1587090g/mol
  • Monoisotopic Mass: 257.1587090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

3-Methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>

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